Cas no 144282-35-9 ((7S)-5-benzyl-5-azaspiro[2.4]heptan-7-amine)

• Product Name: (7S)-5-benzyl-5-azaspiro[2.4]heptan-7-amine
• CAS No: 144282-35-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD17926316
• CID: 1314904
• PubChem ID: 10822001
• Update Time: 2025-06-17

(7S)-5-benzyl-5-azaspiro[2.4]heptan-7-amine Chemical and Physical Properties

Names and Identifiers

• (7S)-5-(phenylmethyl)-5-Azaspiro[2.4]heptan-7-amine
• 5-Azaspiro[2.4]heptan-7-amine, 5-(phenylmethyl)-, (S)-
• (7S)-5-benzyl-5-azaspiro[2.4]heptan-7-amine
• (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine
• CS-0199803
• AMY5827
• MFCD17926316
• BS-50653
• A920501
• (S)-7-AMINO-5-BENZYL-5-AZASPIRO[2.4]HEPTANE
• (S)-5-BENZYL-5-AZA-SPIRO[2.4]HEPT-7-YLAMINE
• SCHEMBL5859524
• PGEGEJNTABPWJH-GFCCVEGCSA-N
• 144282-35-9
• 5-Azaspiro[2.4]heptan-7-amine, 5-(phenylmethyl)-, (7S)-

• MDL： MFCD17926316
• Inchi： 1S/C13H18N2/c14-12-9-15(10-13(12)6-7-13)8-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2/t12-/m1/s1
• InChI Key： PGEGEJNTABPWJH-GFCCVEGCSA-N
• SMILES： N1(CC2C=CC=CC=2)C[C@H](C2(C1)CC2)N

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

(7S)-5-benzyl-5-azaspiro[2.4]heptan-7-amine Security Information

• Storage Condition：(BD329959)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines